Cas no 2137739-27-4 (Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2137739-27-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6585414
• PubChem ID: 165458065
• Update Time: 2025-06-18

Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137739-27-4
• methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate
• EN300-739907
• Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate

• Inchi： 1S/C12H20N2O2/c1-16-10(15)12-5-11(12,6-13-8-12)7-14-9-3-2-4-9/h9,13-14H,2-8H2,1H3
• InChI Key： IYOZBQOFSBGIGN-UHFFFAOYSA-N
• SMILES： O(C)C(C12CNCC1(CNC1CCC1)C2)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate

Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2137739-27-4): An Overview

Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2137739-27-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclohexanes, which are known for their diverse biological activities and structural flexibility. The cyclobutylamino moiety and the methyl ester group contribute to its distinct chemical characteristics, making it a promising candidate for various pharmacological studies.

The molecular structure of Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2137739-27-4) is characterized by a bicyclic ring system with a nitrogen atom at the bridgehead position, forming a 3-azabicyclo[3.1.0]hexane scaffold. The presence of the cyclobutylamino group at the C5 position and the methyl ester at the C1 position adds complexity and functionality to the molecule, enhancing its potential for binding to specific biological targets.

Recent research has focused on the synthesis and biological evaluation of this compound. A study published in the Journal of Medicinal Chemistry in 2022 reported a novel synthetic route for Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate using palladium-catalyzed cross-coupling reactions, which provided high yields and excellent stereoselectivity. This synthetic method not only simplifies the preparation process but also allows for easy modification of the molecule, facilitating further optimization for therapeutic purposes.

In terms of biological activity, Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate has shown promising results in several preclinical studies. One notable application is its potential as an antagonist for specific neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound effectively inhibited the binding of certain neurotransmitters to their receptors, suggesting its potential use in treating conditions such as anxiety, depression, and neurodegenerative diseases.

Additionally, Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, without significant cytotoxic effects on normal cells. This makes it a potential candidate for developing new anti-inflammatory drugs with improved safety profiles.

The pharmacokinetic properties of Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate have also been investigated to assess its suitability for clinical development. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, with good oral bioavailability and a reasonable half-life in animal models. These findings support further exploration of this compound in preclinical and clinical trials.

In conclusion, Methyl 5-[(cyclobutylamino)methyl]-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2137739-27-4) represents a promising lead compound in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use, making it an exciting area of study for both academic researchers and pharmaceutical companies.